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Compound of Interest

Compound Name: Ceritinib dihydrochloride

Cat. No.: B8058383

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of ceritinib
dihydrochloride in cell culture experiments. Ceritinib is a potent and selective inhibitor of
Anaplastic Lymphoma Kinase (ALK) tyrosine kinase, primarily used in cancer research and
drug development.[1][2][3]

Product Information

Property Value Reference
LDK378 dihydrochloride,

Synonyms ) [41[5]
Zykadia
C28H36CI2Ns03S

Molecular Formula ) ) [4]
(dihydrochloride)

Molecular Weight 631.06 g/mol [4]

Appearance Crystalline solid [6]

Store at -20°C for long-term
Storage - [6]
stability (=4 years)

Solubility
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Ceritinib dihydrochloride exhibits varying solubility in different solvents. It is crucial to select
the appropriate solvent for preparing stock solutions to ensure complete dissolution and
stability. The compound is sparingly soluble in aqueous buffers.[6]

Concentration

Solvent Solubility Reference
(mM)

DMSO 13 mg/mL 20.6 mM [4]

Ethanol 10 mg/mL 15.84 mM [4]

Water Insoluble - [4]

DMF 12 mg/mL - [6]

Note: For maximum solubility in aqueous buffers, it is recommended to first dissolve ceritinib in
an organic solvent like DMSO or DMF and then dilute with the aqueous buffer.[6] AQueous
solutions are not recommended for storage for more than one day.[6]

Mechanism of Action and Signaling Pathway

Ceritinib is an ATP-competitive inhibitor of ALK tyrosine kinase.[5] In many non-small cell lung
cancers (NSCLC), a chromosomal rearrangement leads to the fusion of the EML4 gene with
the ALK gene, resulting in a constitutively active EML4-ALK fusion protein that drives tumor
growth.[1][2] Ceritinib binds to the ATP-binding site within the kinase domain of ALK, inhibiting
its autophosphorylation.[2] This blockade prevents the activation of downstream signaling
pathways critical for cell proliferation and survival, including the PISK/AKT, MEK/ERK, and
STATS3 pathways.[2][7][8][9]
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Caption: Ceritinib inhibits the EML4-ALK fusion protein, blocking downstream signaling
pathways.

Experimental Protocols
Preparation of Ceritinib Dihydrochloride Stock Solution

Materials:

Ceritinib dihydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Pipettes and sterile filter tips

Procedure:
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» Pre-weighing: Allow the ceritinib dihydrochloride vial to equilibrate to room temperature
before opening to prevent condensation.

o Weighing: Accurately weigh the desired amount of ceritinib dihydrochloride powder in a
sterile microcentrifuge tube.

 Dissolution: Add the appropriate volume of anhydrous DMSO to achieve the desired stock
concentration (e.g., 10 mM or 20 mM). For instance, to prepare a 10 mM stock solution from
5 mg of ceritinib dihydrochloride (MW: 631.06 g/mol ), add approximately 792 uL of
DMSO.

o Solubilization: Vortex the solution thoroughly to ensure complete dissolution. Gentle warming
(e.g., in a 37°C water bath for 5-10 minutes) can aid in solubilization if needed.

« Sterilization: While not always necessary due to the nature of DMSO, if stringent sterility is
required, the stock solution can be filtered through a 0.22 um syringe filter compatible with
DMSO.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store the aliquots at -20°C.

Preparation of Working Solutions for Cell Culture

Materials:

e Ceritinib dihydrochloride stock solution (e.g., 10 mM in DMSO)

o Complete cell culture medium (e.g., RPMI-1640 or DMEM with 10% FBS)

o Sterile tubes and pipettes

Procedure:

e Thawing: Thaw a single aliquot of the ceritinib stock solution at room temperature.

» Serial Dilution: Perform serial dilutions of the stock solution in complete cell culture medium
to achieve the desired final concentrations for your experiment. It is recommended to
prepare intermediate dilutions to ensure accuracy.
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» Final Concentration: The final concentration of DMSO in the cell culture medium should be
kept low (typically < 0.1%) to avoid solvent-induced cytotoxicity. A vehicle control (medium
with the same final concentration of DMSO) should always be included in experiments.

o Application to Cells: Add the prepared working solutions to your cell cultures.

Experimental Workflow: Cell Viability Assay

This workflow outlines a typical experiment to determine the effect of ceritinib on the viability of

cancer cell lines.
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Seed cells in a 96-well plate

:

Incubate for 24 hours

'

Treat cells with varying
concentrations of Ceritinib

:

Incubate for 72 hours

l

Perform cell viability assay
(e.g., MTT, CellTiter-Glo)

Measure absorbance/
luminescence

Calculate IC50 values
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Ceritinib
Dihydrochloride in Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8058383#ceritinib-dihydrochloride-solution-
preparation-for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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